![molecular formula C14H16F3NO4 B2480929 N-((4-hydroxytetrahydro-2H-pyran-4-yl)methyl)-4-(trifluoromethoxy)benzamide CAS No. 1396861-11-2](/img/structure/B2480929.png)
N-((4-hydroxytetrahydro-2H-pyran-4-yl)methyl)-4-(trifluoromethoxy)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-((4-hydroxytetrahydro-2H-pyran-4-yl)methyl)-4-(trifluoromethoxy)benzamide, also known as PNU-74654, is a chemical compound with potential therapeutic properties. It belongs to the class of benzamides and has been studied extensively for its pharmacological effects.
Scientific Research Applications
- 4-Hydroxycoumarin derivatives have been evaluated for their antimicrobial properties. In vitro studies have shown that some of these compounds exhibit significant activity against bacteria and fungi .
- Specifically, compound 4c (a derivative of N-[(4-hydroxyoxan-4-yl)methyl]-4-(trifluoromethoxy)benzamide) demonstrated promising antimicrobial effects. Researchers have explored its potential as a novel antibacterial agent .
- Antioxidants play a crucial role in protecting cells from oxidative damage. The synthesized 4-hydroxycoumarin derivatives, including our compound of interest, were assessed for their total antioxidant activity using the phosphomolybdenum method .
- Compound 4c showed notable antioxidant activity, suggesting its potential use in combating oxidative stress-related conditions .
- In silico analysis revealed that the 4-hydroxycoumarin derivatives, including our compound, exhibit good binding energies against a 24-kDa DNA gyrase B fragment from Escherichia coli (PDB ID-1KZN) .
- Recent research has explored the use of 4-hydroxycoumarin in multicomponent reactions for synthesizing various heterocyclic compounds .
- The molecular diversity of 4-hydroxycoumarin has been investigated, highlighting its versatility in organic synthesis .
Antimicrobial Activity
Antioxidant Activity
Molecular Docking Studies
Multicomponent Reactions and Heterocyclic Synthesis
Chemical Diversity and Scope
Other Applications
properties
IUPAC Name |
N-[(4-hydroxyoxan-4-yl)methyl]-4-(trifluoromethoxy)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H16F3NO4/c15-14(16,17)22-11-3-1-10(2-4-11)12(19)18-9-13(20)5-7-21-8-6-13/h1-4,20H,5-9H2,(H,18,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MOOXWZLRAMGSTG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCC1(CNC(=O)C2=CC=C(C=C2)OC(F)(F)F)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H16F3NO4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
319.28 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.